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Compound of Interest

Compound Name: 1-Tert-butylchrysene

Cat. No.: B15164826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Tert-butylchrysene was found. The

following protocols and safety information are based on the properties of the parent compound,

chrysene, and the general guidelines for handling polycyclic aromatic hydrocarbons (PAHs). It

is crucial to conduct a thorough risk assessment before handling this compound.

Introduction
1-Tert-butylchrysene is a derivative of chrysene, a polycyclic aromatic hydrocarbon (PAH).

PAHs are a class of organic compounds that are of interest in various fields of research,

including materials science and drug development, due to their unique photophysical and

chemical properties. However, many PAHs are also known for their potential toxicity and

carcinogenicity. Therefore, strict adherence to safety protocols is paramount when handling 1-
Tert-butylchrysene.

Chemical and Physical Properties
The following table summarizes the computed physical and chemical properties of 1-Tert-
butylchrysene obtained from PubChem.[1] Experimental data is not readily available.
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Property Value Source

Molecular Formula C₂₂H₂₀ PubChem[1]

Molecular Weight 284.4 g/mol PubChem[1]

IUPAC Name 1-tert-butylchrysene PubChem[1]

CAS Number 582300-44-5 PubChem[1]

XLogP3 7.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
0 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Safety and Handling Protocol
Based on the hazardous nature of the parent compound chrysene and the general

classification of PAHs, 1-Tert-butylchrysene should be handled with extreme caution.[2][3]

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Lab Coat: A flame-resistant lab coat should be worn at all times.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

Engineering Controls
Fume Hood: All handling of 1-Tert-butylchrysene, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.
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Ventilation: The laboratory should be well-ventilated.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is functioning properly.

Weighing: Weigh the solid compound in the fume hood. Use a disposable weighing boat to

avoid contamination of the balance.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. Ensure the container is appropriately labeled with the compound name,

concentration, solvent, and hazard symbols.

Spill Management: In case of a spill, immediately alert others in the area. For small spills,

absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed

container for hazardous waste disposal. For larger spills, evacuate the area and contact the

institutional safety office.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Decontaminate all surfaces and equipment that came into contact with the

compound.

Storage Protocol
Proper storage is crucial to maintain the integrity of 1-Tert-butylchrysene and to prevent

accidental exposure.

Container: Store in a tightly sealed, clearly labeled container. The label should include the

compound name, CAS number, and hazard warnings.

Location: Store in a cool, dry, and dark place. A designated, locked cabinet for carcinogenic

or highly toxic compounds is recommended.

Incompatibilities: Store away from strong oxidizing agents.

Ventilation: The storage area should be well-ventilated.
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Experimental Workflow
The following diagram illustrates a general workflow for handling and using 1-Tert-
butylchrysene in a research setting.
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Figure 1. General workflow for handling 1-Tert-butylchrysene.
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Signaling Pathway (Hypothetical)
As 1-Tert-butylchrysene is a polycyclic aromatic hydrocarbon, it may interact with cellular

signaling pathways in a manner similar to other PAHs. A common pathway involves the aryl

hydrocarbon receptor (AhR). The following diagram illustrates this hypothetical signaling

pathway.
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Figure 2. Hypothetical AhR signaling pathway for a PAH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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